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Compound of Interest

Compound Name: 5-Chloro-2-fluorobenzyl alcohol

Cat. No.: B067832

Essential Safety and Handling Guide for 5-
Chloro-2-fluorobenzyl Alcohol

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Chloro-2-fluorobenzyl alcohol.
Adherence to these protocols is essential for ensuring personal safety and maintaining a
secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Chloro-2-fluorobenzyl alcohol is classified as a hazardous substance that can cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1] Therefore, the use of
appropriate personal protective equipment is mandatory to prevent exposure. Engineering
controls, such as a chemical fume hood, should be the primary method of exposure control,
supplemented by the following PPE:
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Protection Type

Required Equipment

Specifications & Remarks

Eye/Face Protection

Chemical splash goggles or
safety glasses with side

shields.

Must meet OSHA 29 CFR
1910.133 or European
Standard EN166 regulations. A
face shield is recommended if

there is a splash hazard.[2][3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile).

Inspect gloves before use and
remove them carefully to avoid
skin contamination. Natural
rubber/latex gloves may also

offer good resistance.[3][4]

Laboratory coat or other

protective clothing.

Should be worn to prevent skin

exposure.[2][3]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Required if ventilation is
inadequate, dust is generated,
or irritation symptoms are
experienced.[2][3]

Chemical and Physical Properties

A summary of the key physical and chemical properties of 5-Chloro-2-fluorobenzyl alcohol is

provided below for easy reference.

Property Value

CAS Number 188723-58-2[1][5]

Molecular Formula C7HeCIFOI5]

Molecular Weight 160.57 g/mol [5]

Appearance White solid or powder.

Purity Typically =97%[5]

Storage Store in a cool, dry, well-ventilated place in a

tightly closed container.[1][2][5]
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Operational and Disposal Plan: Step-by-Step
Guidance

This section provides a procedural workflow for the safe handling, use, and disposal of 5-
Chloro-2-fluorobenzyl alcohol.

3.1. Preparation and Handling

» Ventilation: Always handle 5-Chloro-2-fluorobenzyl alcohol powder and prepare solutions
in a well-ventilated area, preferably within a certified chemical fume hood to control airborne
levels.[1][3]

e Donning PPE: Before handling the compound, put on all required PPE as specified in the
table above.

» Handling: Avoid direct contact with skin and eyes. Prevent the formation of dust when
handling the solid form. Do not eat, drink, or smoke in the handling area.[3][6]

o Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling is complete and before leaving the laboratory.[1][3]

3.2. Spill and Emergency Procedures

o Spill Cleanup: In case of a spill, avoid breathing dust and contact with skin and eyes. Wear
appropriate PPE, including a respirator. Use dry clean-up procedures and avoid generating
dust. Sweep or vacuum up the material and place it into a suitable, labeled container for
disposal.[6]

e First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including
under the eyelids. Seek medical attention.[1][7]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
If skin irritation persists, seek medical advice.[1][7]
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o Inhalation: Move the person to fresh air. If breathing is difficult or symptoms occur, get
medical attention.[1][7]

o Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical
attention if symptoms occur.[2][7]

3.3. Disposal Plan

o Waste Disposal: Disposal of 5-Chloro-2-fluorobenzyl alcohol and its containers must be in
accordance with applicable regional, national, and local laws and regulations.[2] It should be
disposed of as hazardous waste.

o Contaminated PPE: Used gloves, lab coats, and other contaminated items should be
considered hazardous waste and disposed of in designated waste containers for
incineration.

Workflow and Logical Relationships

The following diagram illustrates the key steps and decision points for the safe handling of 5-
Chloro-2-fluorobenzyl alcohol from receipt to disposal.
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Caption: Workflow for Safe Handling of 5-Chloro-2-fluorobenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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